(5-Methylisoxazol-4-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone
Description
(5-Methylisoxazol-4-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that may be useful for understanding certain biochemical and physiological processes. In
Scientific Research Applications
Synthesis and Characterization
Research has led to the synthesis of novel compounds, including (5-Methylisoxazol-4-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone, characterized by advanced analytical techniques. These compounds have been evaluated for their antimicrobial and anticancer activity, showcasing the versatility of such chemical frameworks in therapeutic agent development (Hafez, Al-Hussain, & El-Gazzar, 2016).
Antimicrobial and Anticancer Potential
One study highlighted the potential of synthesized compounds, including variants similar to (5-Methylisoxazol-4-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone, to exhibit significant antimicrobial and anticancer properties. These findings underscore the chemical's utility in developing new therapeutic agents against specific bacterial strains and cancer cell lines, with some compounds demonstrating higher anticancer activity compared to reference drugs like doxorubicin (Hafez, Al-Hussain, & El-Gazzar, 2016).
Molecular Imaging Applications
Another area of application is in molecular imaging, where derivatives of (5-Methylisoxazol-4-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone have been synthesized for potential use in positron emission tomography (PET) imaging. This research aims to develop new PET agents for imaging specific enzymes or markers in diseases such as Parkinson's disease, illustrating the compound's relevance in biomedical research and diagnostics (Wang, Gao, Xu, & Zheng, 2017).
properties
IUPAC Name |
(5-methyl-1,2-oxazol-4-yl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5O2/c1-8-10(5-15-19-8)11(18)17-6-9(7-17)16-12-13-3-2-4-14-12/h2-5,9H,6-7H2,1H3,(H,13,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLMMSBFSBDLTQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)N2CC(C2)NC3=NC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Methylisoxazol-4-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine](/img/structure/B2997377.png)
![5-methyl-1,7-dihydro-2H-pyrido[3,2-d][1,2]diazepin-2-one](/img/structure/B2997379.png)
![3-methyl-6-phenyl-N-(pyridin-4-yl)imidazo[2,1-b]thiazole-2-carboxamide](/img/structure/B2997381.png)
![Ethyl 1-[1-[(E)-2-cyano-3-ethoxyprop-2-enoyl]piperidin-4-yl]pyrazole-4-carboxylate](/img/structure/B2997384.png)
![N-Ethyl-2-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]pyrimidin-4-amine](/img/structure/B2997385.png)
![3-[2-Methoxy-4-(trifluoromethoxy)phenyl]prop-2-enoic acid](/img/structure/B2997388.png)
![3-acetyl-4H-pyrimido[2,1-b][1,3]benzothiazol-4-one](/img/structure/B2997391.png)
![1-(2,4-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane](/img/structure/B2997397.png)